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Compound of Interest

Compound Name: Sibrafiban

Cat. No.: B1681747 Get Quote

Application Notes and Protocols for Sibrafiban
For Researchers, Scientists, and Drug Development Professionals

Introduction
Sibrafiban is a double prodrug that acts as a selective antagonist of the platelet glycoprotein

IIb/IIIa receptor.[1] Its active metabolite is Ro-44-3888.[2] Developed for the secondary

prevention of arterial thrombosis, its clinical development was terminated when Phase III trials

did not demonstrate superiority over aspirin.[3] Despite its discontinuation in clinical

development, Sibrafiban can still be a valuable tool for in vitro research in thrombosis and

hemostasis. This document provides a detailed protocol for the dissolution and stabilization of

Sibrafiban for laboratory use, particularly for applications such as in vitro platelet aggregation

assays.

Chemical Properties
A summary of the known chemical properties of Sibrafiban is provided in the table below.

Specific data on solubility, pKa, and logP are not readily available in public literature; therefore,

empirical determination is recommended for precise experimental needs.
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Property Value Source

IUPAC Name

[Z]-(S)-[[1-[2-[[4-(amino-

hydroxyiminomethyl)-

benzoyl]amino]-1-oxopropyl]-4-

piperidinyl]oxyl]-acetic ethyl

ester

[3]

Molecular Formula C₂₀H₂₈N₄O₆ [3]

Molar Mass 420.466 g/mol [3]

Solubility

Not explicitly available. Likely

soluble in organic solvents like

DMSO and ethanol. Sparingly

soluble in aqueous solutions.

Inferred from common practice

for similar compounds[4][5]

pKa Not available

logP Not available

Mechanism of Action: Inhibition of Platelet
Aggregation
Sibrafiban is a prodrug that is enzymatically converted in two steps to its active form, Ro-44-

3888.[1] The active metabolite, Ro-44-3888, is a selective and reversible inhibitor of the

glycoprotein IIb/IIIa receptor on the surface of platelets.[2] This receptor plays a crucial role in

the final common pathway of platelet aggregation by binding to fibrinogen, which bridges

adjacent platelets. By blocking this interaction, Sibrafiban effectively inhibits platelet

aggregation induced by various agonists.
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Sample Preparation

Aggregation Assay

Data Analysis

Whole Blood
(Sodium Citrate)

Centrifuge (Low Speed)

Platelet-Rich Plasma (PRP)Centrifuge (High Speed)

Incubate PRP with
Sibrafiban or Vehicle

Platelet-Poor Plasma (PPP)

Calibrate Aggregometer
(PRP=0%, PPP=100%)

Add Platelet Agonist
(e.g., ADP)

Record Aggregation

Calculate % Inhibition

Plot Dose-Response Curve

Determine IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. ahajournals.org [ahajournals.org]

2. Ro-44-3888 - Wikipedia [en.wikipedia.org]

3. Sibrafiban - Wikipedia [en.wikipedia.org]

4. benchchem.com [benchchem.com]

5. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Protocol for dissolving and stabilizing Sibrafiban for
laboratory use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1681747#protocol-for-dissolving-and-stabilizing-
sibrafiban-for-laboratory-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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